molecular formula C14H12BrN3O B8623066 6-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine CAS No. 827602-66-4

6-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine

Cat. No.: B8623066
CAS No.: 827602-66-4
M. Wt: 318.17 g/mol
InChI Key: DFYXIXOWAHRERH-UHFFFAOYSA-N
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Description

6-Bromo-1-[(4-methoxyphenyl)methyl]-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C14H12BrN3O and its molecular weight is 318.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

827602-66-4

Molecular Formula

C14H12BrN3O

Molecular Weight

318.17 g/mol

IUPAC Name

6-bromo-1-[(4-methoxyphenyl)methyl]imidazo[4,5-b]pyridine

InChI

InChI=1S/C14H12BrN3O/c1-19-12-4-2-10(3-5-12)8-18-9-17-14-13(18)6-11(15)7-16-14/h2-7,9H,8H2,1H3

InChI Key

DFYXIXOWAHRERH-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)CN2C=NC3=C2C=C(C=N3)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-1H-imidazo[4,5-b]pyridine (500 mg, 2.52 mmol) and 1-chloromethyl-4-methoxy-benzene (394.6 mg, 2.52 mmol) in DMF (10 mL) was added Cs2CO3 (902 mg, 2.77 mmol). The reaction mixture was stirred at room temperature for 2 hours, and then partitioned between EtOAc and water. The organic layer was dried over MgSO4, and concentrated. The residue was purified on a silica gel column eluting with EtOAc-Hexane to provide 6-bromo-1-(4-methoxy-benzyl)-1H-imidazo[4,5-b]pyridine (450 mg).
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
394.6 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
902 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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